Cas no 58541-27-8 (4-bicyclo[2.2.2]octanyl(phenyl)methanone)

4-bicyclo[2.2.2]octanyl(phenyl)methanone structure
58541-27-8 structure
Product Name:4-bicyclo[2.2.2]octanyl(phenyl)methanone
CAS No:58541-27-8
MF:C15H18O
MW:214.302824497223
CID:948647
PubChem ID:429368
Update Time:2025-04-19

4-bicyclo[2.2.2]octanyl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • 4-bicyclo[2.2.2]octanyl(phenyl)methanone
    • AC1L8NAY
    • NSC254075
    • NSC-254075
    • 58541-27-8
    • DS-002770
    • 1-bicyclo[2.2.2]octyl-phenyl-methanone
    • DTXSID50330420
    • Inchi: 1S/C15H18O/c16-14(13-4-2-1-3-5-13)15-9-6-12(7-10-15)8-11-15/h1-5,12H,6-11H2
    • InChI Key: RYCNBHSKKYPNOA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C12CCC(CC1)CC2

Computed Properties

  • Exact Mass: 214.13584
  • Monoisotopic Mass: 214.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.83970
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